Cas no 64334-41-4 (N~6~,N~6~-dimethyl-1,3-benzothiazole-2,6-diamine)

• Product Name: N~6~,N~6~-dimethyl-1,3-benzothiazole-2,6-diamine
• CAS No: 64334-41-4
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• MDL: MFCD00616519
• CID: 499942
• PubChem ID: 17244961
• Update Time: 2025-04-19

N~6~,N~6~-dimethyl-1,3-benzothiazole-2,6-diamine Chemical and Physical Properties

Names and Identifiers

• N6,N6-Dimethylbenzo[d]thiazole-2,6-diamine
• 2,6-Benzothiazolediamine, N6,N6-dimethyl-
• N~6~,N~6~-diMethyl-1,3-benzothiazole-2,6-diaMine
• N~6~,N~6~-dimethyl-1,3-benzothiazole-2,6-diamine(SALTDATA: FREE)
• N6,N6-Dimethyl-benzothiazol-2,6-diyldiamin
• N6,N6-dimethyl-benzothiazole-2,6-diamine
• N6,N6-dimethyl-benzothiazole-2,6-diyldiamine
• N6,N6-Dimethyl-1,3-benzothiazole-2,6-diamine
• 6-N,6-N-dimethyl-1,3-benzothiazole-2,6-diamine
• CHEMBL3410011
• BS-38341
• F0001-1741
• MFCD00616519
• AKOS000298550
• 64334-41-4
• EN300-1144056
• STL411783
• N~6~,N~6~-dimethyl-1,3-benzothiazole-2,6-diamine

• MDL： MFCD00616519
• Inchi： 1S/C9H11N3S/c1-12(2)6-3-4-7-8(5-6)13-9(10)11-7/h3-5H,1-2H3,(H2,10,11)
• InChI Key： DCUFLOLNQPJBDW-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=CC=C(C=C12)N(C)C

Computed Properties

• Exact Mass: 193.06700
• Monoisotopic Mass: 193.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Density: 1.319
• Boiling Point: 359.8°C at 760 mmHg
• Flash Point: 171.4°C
• Refractive Index: 1.74
• PSA: 70.39000
• LogP: 2.52570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles